Cas no 16576-98-0 (Benzenemethanaminium,N-heptadecyl-N,N-dimethyl-, chloride (1:1))

Benzenemethanaminium,N-heptadecyl-N,N-dimethyl-, chloride (1:1) structure
16576-98-0 structure
Product Name:Benzenemethanaminium,N-heptadecyl-N,N-dimethyl-, chloride (1:1)
CAS No:16576-98-0
MF:C26H48ClN
MW:410.119027137756
CID:186375
PubChem ID:3014947
Update Time:2025-04-19

Benzenemethanaminium,N-heptadecyl-N,N-dimethyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,N-heptadecyl-N,N-dimethyl-, chloride (1:1)
    • benzyl-heptadecyl-dimethylazanium,chloride
    • Ammonium,benzylheptadecyldimethyl-,chloride (8CI)
    • Benzenemethanaminium,N-heptadecyl-N,N-dimethyl-,chloride (9CI)
    • Benzyl(heptadecyl)dimethylammonium chloride
    • EINECS 240-636-8
    • Heptadecylbenzyldimethylammoniumchloride
    • Dimethylbenzyl(heptadecyl)aminium·chloride
    • dimethyl heptadecyl benzylamonium chloride
    • CHEMBL3277502
    • DTXSID20937127
    • benzyl-heptadecyl-dimethylazanium;chloride
    • 16576-98-0
    • SCHEMBL7630149
    • N-Benzyl-N,N-dimethylheptadecan-1-aminium chloride
    • NS00052554
    • Inchi: 1S/C26H48N.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-24-27(2,3)25-26-22-19-18-20-23-26;/h18-20,22-23H,4-17,21,24-25H2,1-3H3;1H/q+1;/p-1
    • InChI Key: GYHYHYDLSZKPAC-UHFFFAOYSA-M
    • SMILES: [Cl-].[N+](C)(C)(CC1C=CC=CC=1)CCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 409.34800
  • Monoisotopic Mass: 409.347528
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 18
  • Complexity: 303
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0.00000
  • LogP: 5.13840
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